
2,5-dichloroquinoxaline molecular weight and
formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,5-Dichloroquinoxaline

Cat. No.: B1311253 Get Quote

2,5-Dichloroquinoxaline: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This document provides a concise summary of the core physicochemical properties of 2,5-
dichloroquinoxaline, a compound of interest in various research and development

applications.

Physicochemical Data
The fundamental molecular properties of 2,5-dichloroquinoxaline are summarized in the table

below. These data are essential for experimental design, reaction stoichiometry, and analytical

characterization.

Property Value

Molecular Formula C₈H₄Cl₂N₂[1][2][3]

Molecular Weight 199.039 g/mol [1][4]

Monoisotopic Mass 197.9751535 g/mol [2]

CAS Number 55687-05-3[2][3]
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It is important to note that while the molecular formula for 2,5-dichloroquinoxaline is

C₈H₄Cl₂N₂, the related isomer 2,6-dichloroquinoxaline shares the same empirical formula and

molecular weight.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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